(S)-Octahydroindolizine
Overview
Description
Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions required for the reaction .Physical and Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, and refractive index. Chemical properties include reactivity, acidity or basicity, and redox potential .Scientific Research Applications
Biological Activity in Agriculture and Medicine : Polyhydroxy derivatives of octahydroindolizine have been found in plants and microorganisms. They are potent inhibitors of glycosidase enzymes and have potential applications in agricultural and medical research (Fellows, 1986).
Conformational Analysis : The conformations of octahydroindolizine compounds, including their isomers, have been studied using spectroscopy. This research aids in understanding their structural behavior (Sonnet, Netzel, & Mendoza, 1979).
Anti-inflammatory Properties : Octahydroindolizine alkaloids from Dendrobium crepidatum have shown significant anti-inflammatory effects and potential for treating acute lung injuries (Hu et al., 2020).
Enantioselective Synthesis : Enantioselective synthesis of octahydroindolizine core structures has been achieved, which is important for pharmaceutical applications (Wang, Kumano, Kano, & Maruoka, 2009).
Synthetic Methodologies : Research has explored synthetic routes to create octahydroindolizine derivatives, contributing to the field of organic chemistry (Sprake & Watson, 1976).
Drug Discovery Applications : Octahydroindolo[2,3-a]quinolizine, a related compound, has been synthesized with potential applications in drug discovery, particularly for cancer therapy (Srinivasulu et al., 2018).
Pharmaceutical Industry Use : A homo-chiral synthesis of octahydroindolizine alcohol, which is used in the pharmaceutical industry, demonstrates its utility in drug development (Zhang et al., 2017).
Crystal Structure Analysis : The crystal structure of octahydroindolizine compounds has been analyzed, contributing to the understanding of their molecular interactions (Suresh et al., 2012).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(8aS)-1,2,3,5,6,7,8,8a-octahydroindolizine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N/c1-2-6-9-7-3-5-8(9)4-1/h8H,1-7H2/t8-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAJKHJOABGFIGP-QMMMGPOBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2CCCC2C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN2CCC[C@@H]2C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18881-13-5 | |
Record name | Octahydroindolizine, (S)-(+)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018881135 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | INDOLIZIDINE, (S)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/734E7Q05NH | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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